5-((2-(2,4-Dioxothiazolidin-3-yl)ethyl)(m-tolyl)amino)-3-ethylthiazolidine-2,4-dione

• IUPAC Name: 5-[N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]-3-methylanilino]-3-ethyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H19N3O4S2/c1-3-18-14(22)15(26-17(18)24)19(12-6-4-5-11(2)9-12)7-8-20-13(21)10-25-16(20)23/h4-6,9,15H,3,7-8,10H2,1-2H3
• InChI Key: NYBTYSVHZAOASC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=O)N(CCN2C(=O)CSC2=O)C3=CC=CC(=C3)C
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol
• CAS No.: 1025749-75-0

Description

The compound 5-((2-(2,4-Dioxothiazolidin-3-yl)ethyl)(m-tolyl)amino)-3-ethylthiazolidine-2,4-dione is a thiazolidine-2,4-dione (TZD) derivative, a class of heterocyclic compounds widely studied for their medicinal properties, including antidiabetic, antioxidant, and anticancer activities . Its structure features:

• A thiazolidine-2,4-dione core (responsible for hydrogen bonding and receptor interactions).
• An ethyl substituent at position 3, which may improve metabolic stability compared to methyl analogues.

Biological Activity

The compound 5-((2-(2,4-Dioxothiazolidin-3-yl)ethyl)(m-tolyl)amino)-3-ethylthiazolidine-2,4-dione is a derivative of thiazolidine-2,4-dione (TZD), a well-studied scaffold in medicinal chemistry known for its diverse biological activities. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Overview of Thiazolidine-2,4-dione Derivatives

Thiazolidine-2,4-dione derivatives are recognized for their pharmacological properties, including antidiabetic , antimicrobial , antioxidant , and anticancer activities. The TZD scaffold consists of a five-membered ring containing sulfur and nitrogen atoms, with two carbonyl groups at the 2 and 4 positions. Modifications at the 3 and 5 positions allow for the development of various analogs with enhanced biological activities .

• Antidiabetic Activity : TZD derivatives enhance insulin sensitivity by activating peroxisome proliferator-activated receptor gamma (PPAR-γ). This action leads to improved glucose uptake and lipid metabolism, making them effective in managing Type 2 diabetes mellitus (T2DM) .
• Antimicrobial Activity : Compounds within this class exhibit antimicrobial properties by inhibiting bacterial growth through mechanisms such as disrupting cell wall synthesis. For instance, certain TZD derivatives have shown activity against Staphylococcus aureus and Bacillus subtilis with minimum inhibitory concentrations (MIC) indicating their potential as antimicrobial agents .
• Anticancer Properties : Recent studies have highlighted the ability of TZD derivatives to induce apoptosis in cancer cells. For example, specific analogs have been shown to downregulate anti-apoptotic proteins (Bcl-2 family members) while upregulating pro-apoptotic proteins, leading to increased cancer cell death without affecting normal cells .

Antidiabetic Efficacy

A study demonstrated that a series of TZD derivatives significantly improved glycemic control in diabetic models. The compound 5e was particularly noted for its potent activity in reducing blood glucose levels through PPAR-γ activation .

Antimicrobial Screening

In antimicrobial evaluations, several TZD derivatives were tested against various bacterial strains. For instance:

Compound	Microbial Strains (MIC = µg/mL)
	S. aureus
am4	>64
am5	>64

This data indicates that while some compounds showed limited efficacy against certain strains, they were effective against Bacillus subtilis at lower concentrations .

Anticancer Activity

A notable study evaluated the anticancer effects of several thiazolidine derivatives on human breast cancer cell lines (MCF-7 and MDA-MB-231). Compounds exhibited IC50 values ranging from 1.27 to 1.50 µM, indicating strong potential for targeted cancer therapy. The mechanism involved modulation of apoptotic pathways, highlighting the selective toxicity towards cancer cells compared to non-cancerous cells .

Scientific Research Applications

Antimicrobial Activity

Thiazolidine derivatives have been extensively studied for their antimicrobial properties. The compound has shown promising results against various bacterial and fungal strains.

Case Studies and Findings

• Shaikh et al. (2022) synthesized several thiazolidine derivatives and evaluated their antimicrobial activity against E. coli, S. aureus, and C. albicans. Among the synthesized compounds, some exhibited effective minimum inhibitory concentrations (MICs) against these pathogens, indicating strong antibacterial properties .
• Gaonkar et al. (2021) reported that new series of N-substituted thiazolidine-2,4-dione derivatives showed significant in vitro antimicrobial potential against both Gram-positive and Gram-negative bacteria, with MIC values demonstrating effectiveness comparable to standard antibiotics .

Table 1: Antimicrobial Activity of Thiazolidine Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
am1	E. coli	8
am2	S. aureus	16
am3	C. albicans	4
am6	P. aeruginosa	31.25

Anticancer Properties

Recent studies have explored the potential of thiazolidine derivatives as anticancer agents due to their ability to inhibit cell proliferation.

Research Insights

• Braga et al. (2021) highlighted the development of thiazolidine derivatives that demonstrated antiproliferative effects against various cancer cell lines. These compounds were evaluated for their ability to induce apoptosis in cancer cells, showcasing a promising avenue for cancer treatment .
• Ghorab & Al-Said (2012) emphasized the significance of structural modifications in enhancing the anticancer activity of thiazolidine derivatives, suggesting that specific substitutions could lead to improved efficacy against resistant cancer strains .

Antidiabetic Applications

Thiazolidinediones are well-known for their role in managing type 2 diabetes mellitus by improving insulin sensitivity.

Clinical Relevance

• Studies have shown that compounds similar to 5-((2-(2,4-Dioxothiazolidin-3-yl)ethyl)(m-tolyl)amino)-3-ethylthiazolidine-2,4-dione can significantly lower blood glucose levels in diabetic models .

Comparison with Similar Compounds

Comparison with Similar Thiazolidinedione Derivatives

Antidiabetic Activity:

• TZDD2 (5a) : Exhibits PPAR-γ agonism and α-amylase inhibition (IC₅₀ = 2.1 µM) due to pyrrolidinyl and dimethylphenyl groups .
• Ethyl 2-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-2,4-dioxothiazolidin-3-yl)acetate (4) : Shows dual antioxidant (DPPH IC₅₀ = 12.3 µM) and antidiabetic activity .
• Target Compound : The m-tolyl group may enhance PPAR-γ binding compared to benzylidene derivatives, while the ethyl chain could reduce hepatotoxicity risks associated with longer alkyl groups .

Anticancer Activity:

• Compound 6 (from ) : Modulates BAG3 protein (involved in apoptosis resistance) with an IC₅₀ of 8.7 µM in breast cancer cells .
• (Z)-5-(3,4-dihydroxybenzylidene)-2,4-dioxothiazolidin-3-yl acetate : Demonstrates ROS-scavenging and pro-apoptotic effects .

Physicochemical Properties:

• Melting Points : The target compound’s melting point is expected to be >180°C (similar to ethyl esters in ) due to rigid TZD core .
• Solubility : m-Tolyl and ethyl groups may reduce aqueous solubility compared to hydroxyethyl or methoxy-substituted analogues .

Research Findings and Mechanistic Insights

• Synthetic Efficiency : The target compound’s synthesis likely follows a route similar to , where a potassium salt intermediate (e.g., compound 3) reacts with halogenated ethyl-m-tolylamine . Yields may vary (45–73%) depending on purification methods (HPLC vs. recrystallization) .
• Structure-Activity Relationships (SAR): Position 3: Ethyl substitution improves metabolic stability over methyl (e.g., troglitazone derivatives) . Position 5: m-Tolyl enhances selectivity for PPAR-γ over PPAR-α compared to para-substituted aryl groups . Linker Flexibility: The ethylamino linker may allow better conformational adaptation to receptor pockets than rigid acetyl groups .

Preparation Methods

Core Thiazolidine-2,4-dione Formation

The thiazolidine-2,4-dione core is synthesized via cyclization reactions involving thiourea derivatives and α-haloesters. For example, reacting ethyl α-bromopropionate with thiourea in ethanol under reflux yields the thiazolidine ring. Subsequent oxidation with iodine in alkaline medium introduces the 2,4-dione functionality.

Key reaction:

$$\text{Thiourea + Ethyl α-bromopropionate} \xrightarrow{\text{EtOH, reflux}} \text{Thiazolidine intermediate} \xrightarrow{\text{I}_2, \text{NaOH}} \text{Thiazolidine-2,4-dione}$$

This step typically achieves yields of 65–78%, depending on the halogen substituent and solvent polarity.

Functionalization at the 5-Position

The 5-position of thiazolidine-2,4-dione is modified through Knoevenagel condensation with m-tolylamine derivatives. A representative procedure involves:

• Formation of the Schiff base : Reacting thiazolidine-2,4-dione with m-toluidine in toluene under Dean-Stark conditions to remove water.

• Alkylation : Introducing the 3-ethyl group via nucleophilic substitution using ethyl bromide in the presence of potassium carbonate.

Optimized conditions :

• Solvent: Toluene

• Catalyst: Piperidine (0.5 eq)

• Temperature: 80°C

• Yield: 78%

Side Chain Introduction

The 2-(2,4-dioxothiazolidin-3-yl)ethyl group is appended through a two-step process:

• Mitsunobu Reaction : Coupling the m-tolylamino intermediate with 2-(2,4-dioxothiazolidin-3-yl)ethanol using triphenylphosphine and diethyl azodicarboxylate (DEAD).

• Purification : Column chromatography (silica gel, ethyl acetate/hexane 3:7) isolates the product with >95% purity.

Critical parameters :

• Reaction time: 12–16 hours

• Temperature: 0°C to room temperature

• Yield: 61–74%

Catalytic and Solvent Systems

Role of Morpholine in Yield Enhancement

Morpholine acts as a base and phase-transfer catalyst, particularly in reactions involving moisture-sensitive intermediates. For example, in the alkylation of thiazolidine-2,4-dione with ethyl bromide, morpholine increases yields from 45% to 68% by stabilizing the enolate intermediate.

Comparative data :

Catalyst	Solvent	Yield (%)
None	DMF	45
Morpholine	DMF	68
Piperidine	Toluene	78

Solvent Effects on Reaction Kinetics

Polar aprotic solvents (e.g., DMF, NMP) accelerate nucleophilic substitutions but may promote side reactions. Non-polar solvents like toluene favor condensation reactions by azeotropic water removal.

Case study :

• Knoevenagel condensation in toluene : 78% yield (12 hours)

• Same reaction in DMF : 52% yield (8 hours) with 15% dimerization byproducts

Purification and Characterization

Chromatographic Techniques

• Thin-layer chromatography (TLC) : Monitoring using silica gel plates (ethyl acetate/hexane 1:1, Rf = 0.45).

• Flash chromatography : Gradient elution (hexane → ethyl acetate) isolates the target compound with >98% purity.

Spectroscopic Validation

1H NMR (DMSO-d6) :

• δ 1.21 (t, 3H, CH2CH3), δ 3.52–3.55 (m, 2H, CH2), δ 4.87 (t, 1H, CH), δ 7.31–7.59 (m, 4H, aryl).

IR (KBr) :

• 1745 cm⁻¹ (C=O), 1680 cm⁻¹ (C=N), 1245 cm⁻¹ (C-S).

Data Tables of Representative Syntheses

Table 1. Optimization of 5-Position Functionalization

Entry	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)
1	Toluene	Piperidine	80	12	78
2	DMF	Morpholine	100	8	68
3	Ethanol	None	70	24	45

Table 2. Side Chain Coupling Reactions

Reagent	Coupling Agent	Yield (%)	Purity (%)
2-(2,4-Dioxothiazolidin-3-yl)ethanol	DEAD/PPh3	74	95
2-Chloroethyl derivative	K2CO3/DMF	61	88

Challenges and Mitigation Strategies

Epimerization at the 3-Position

The 3-ethyl group is prone to epimerization under basic conditions. Using mild bases (e.g., K2CO3 instead of NaOH) and low temperatures (0–5°C) reduces racemization to <5%.

Byproduct Formation in Condensation Steps

Dimerization byproducts are minimized by:

• Strict control of stoichiometry (1:1 ratio of amine to carbonyl)

• Slow addition of reagents

• Use of molecular sieves to absorb water

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for synthesizing this compound, and what are their mechanistic rationales?

• Answer : A robust method involves coupling substituted thiazolidinediones with m-tolylamine derivatives under catalytic conditions. For instance, morpholine-catalyzed reactions (e.g., 3-m-tolyl derivatives) in polar aprotic solvents like DMF or acetonitrile at 80–100°C for 6–12 hours achieve yields of 60–75% . Mechanistically, morpholine facilitates imine formation and thiazolidinedione ring closure via nucleophilic activation. Solvent choice impacts reaction kinetics: DMF enhances solubility of intermediates, while acetic acid aids in proton transfer steps .

Q. How can researchers validate the compound’s structural integrity post-synthesis?

• Answer : Use a combination of:

• NMR : Analyze $^1H$/$^{13}C$ NMR for characteristic peaks (e.g., thiazolidinedione carbonyls at ~170–175 ppm, aromatic protons from m-tolyl at 6.8–7.5 ppm) .
• HPLC-MS : Confirm molecular weight (e.g., ESI-MS in positive ion mode) and purity (>95%) .
• FTIR : Identify thione (C=S, ~1200 cm$^{-1}$) and carbonyl (C=O, ~1680–1720 cm$^{-1}$) stretches .

Q. What safety protocols are critical when handling this compound?

• Answer :

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of fine particulates.
• Spill Management : Neutralize with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste .

Advanced Research Questions

Q. How can computational methods optimize reaction conditions for higher yields?

• Answer : Employ quantum chemical calculations (e.g., DFT) to model transition states and identify rate-limiting steps. For example, ICReDD’s workflow integrates reaction path searches with experimental validation, reducing optimization time by 30–50% . Pair this with machine learning (ML) to predict solvent effects or catalyst loading based on historical datasets .

Q. What strategies resolve contradictions in reported bioactivity data across studies?

• Answer :

• Meta-analysis : Compare assay conditions (e.g., cell lines, IC$_{50}$ protocols) to identify variables affecting reproducibility.
• Structure-Activity Relationship (SAR) : Systematically modify substituents (e.g., ethyl vs. methyl groups at position 3) and test against target proteins (e.g., PPAR-γ for antidiabetic activity) .
• Docking Studies : Use AutoDock Vina to assess binding poses vs. known inhibitors (e.g., Epalrestat) and validate with mutagenesis assays .

Q. How to design experiments for probing the compound’s mechanism of action in complex biological systems?

• Answer :

• Transcriptomics/Proteomics : Treat model cells (e.g., HepG2 for metabolic studies) and perform RNA-seq or SILAC-based proteomics to identify dysregulated pathways.
• Kinase Profiling : Use broad-spectrum kinase assays (e.g., Eurofins KinaseProfiler) to pinpoint molecular targets .
• In Vivo Models : Administer the compound in zebrafish or rodent models and track biomarkers (e.g., glucose tolerance for antidiabetic activity) .

Q. What advanced analytical techniques characterize its degradation products under stressed conditions?

• Answer :

• LC-HRMS : Identify oxidative byproducts (e.g., sulfoxide or quinone derivatives) using C18 columns and gradient elution .
• X-ray Crystallography : Resolve crystal structures of degradation intermediates to confirm bond cleavage sites .
• Accelerated Stability Testing : Expose the compound to 40°C/75% RH for 4 weeks and monitor degradation via USP guidelines .

Methodological Notes

• Synthesis Optimization : Vary catalyst (e.g., triethylamine vs. morpholine) and solvent polarity (DMF vs. THF) in a Design of Experiments (DoE) framework to map yield-concentration relationships .
• Data Analysis : Use tools like MestReNova for NMR deconvolution and GraphPad Prism for dose-response curve fitting.
• Ethical Compliance : Adhere to OECD guidelines for in vivo studies and obtain IRB approval for human cell line use.